4-(2,4-dichlorophenoxy)-N-(3-pyridinylmethyl)butanamide

• IUPAC Name: 4-(2,4-dichlorophenoxy)-N-(pyridin-3-ylmethyl)butanamide
• InChI: InChI=1S/C16H16Cl2N2O2/c17-13-5-6-15(14(18)9-13)22-8-2-4-16(21)20-11-12-3-1-7-19-10-12/h1,3,5-7,9-10H,2,4,8,11H2,(H,20,21)
• InChI Key: LWNXFDSZKOOSMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H16Cl2N2O2
• Molecular Weight: 339.2 g/mol

Description

4-(2,4-dichlorophenoxy)-N-(3-pyridinylmethyl)butanamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and is involved in the regulation of glucose and lipid metabolism. A-769662 has gained significant attention in recent years due to its potential therapeutic applications in the treatment of metabolic disorders such as type 2 diabetes, obesity, and cancer.

Mechanism of Action

4-(2,4-dichlorophenoxy)-N-(3-pyridinylmethyl)butanamide activates AMPK by binding to the γ subunit of the enzyme. This results in increased phosphorylation of AMPK and its downstream targets, leading to increased glucose uptake and fatty acid oxidation. This compound also activates the SIRT1 enzyme, which plays a role in the regulation of energy metabolism and aging.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its effects on glucose and lipid metabolism, this compound has been shown to increase mitochondrial biogenesis and reduce inflammation. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of 4-(2,4-dichlorophenoxy)-N-(3-pyridinylmethyl)butanamide is its specificity for AMPK activation, which allows for the study of AMPK signaling pathways without the confounding effects of other signaling pathways. However, this compound has a relatively short half-life, which can make it difficult to maintain consistent levels in experiments. Additionally, this compound has been shown to have off-target effects on other enzymes, which can complicate data interpretation.

Future Directions

There are several potential future directions for research on 4-(2,4-dichlorophenoxy)-N-(3-pyridinylmethyl)butanamide. One area of interest is the development of more potent and selective AMPK activators. Additionally, further research is needed to fully understand the mechanisms underlying the effects of this compound on mitochondrial biogenesis and inflammation. Finally, the potential therapeutic applications of this compound in the treatment of cancer and neurodegenerative diseases warrant further investigation.

Scientific Research Applications

4-(2,4-dichlorophenoxy)-N-(3-pyridinylmethyl)butanamide has been extensively studied in various preclinical models and has shown promising results in the treatment of metabolic disorders. In animal models of type 2 diabetes, this compound has been shown to improve glucose tolerance and insulin sensitivity. It has also been shown to reduce body weight and improve lipid metabolism in obese animal models. Additionally, this compound has shown potential as a cancer therapeutic, as it has been shown to induce apoptosis and inhibit tumor growth in various cancer cell lines.